Cas no 1170964-42-7 (2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide)

• Product Name: 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide
• CAS No: 1170964-42-7
• MF: C₂₁H₁₇FN₆O
• MW: 388.397686719894
• CID: 5814299
• PubChem ID: 44071222
• Update Time: 2025-06-09

2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide
• 2-fluoro-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)benzamide
• SR-01000923413
• 2-fluoro-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)benzamide
• SR-01000923413-1
• 2-fluoro-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]benzamide
• 1170964-42-7
• F5564-0029
• AKOS024513719
• VU0647328-1

• Inchi： 1S/C21H17FN6O/c1-14-24-19(13-20(25-14)28-12-4-11-23-28)26-15-7-9-16(10-8-15)27-21(29)17-5-2-3-6-18(17)22/h2-13H,1H3,(H,27,29)(H,24,25,26)
• InChI Key： KZGLYJQCEWQXAN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 388.14478735g/mol
• Monoisotopic Mass: 388.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide

Comprehensive Overview of 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide (CAS No. 1170964-42-7)

2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide (CAS No. 1170964-42-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel therapeutics targeting cancer and inflammatory diseases.

The structural complexity of 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide makes it a valuable candidate for structure-activity relationship (SAR) studies. Its fluorobenzamide group enhances binding affinity to specific biological targets, while the pyrazolylpyrimidine core contributes to its stability and selectivity. These features align with current trends in precision medicine, where researchers seek compounds with high target specificity to minimize off-target effects.

In recent years, the demand for small-molecule inhibitors like 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide has surged due to their potential in addressing drug-resistant diseases. This compound's mechanism of action is often compared to other tyrosine kinase inhibitors (TKIs), a class of drugs that have revolutionized oncology treatments. Its CAS No. 1170964-42-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. These methods are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's logP and solubility profiles are also key considerations for formulation scientists aiming to optimize its bioavailability.

The growing interest in personalized therapy has further highlighted the importance of compounds like 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide. Its potential to modulate cell signaling pathways makes it a subject of intense investigation in translational research. Additionally, its low toxicity profile in preliminary studies suggests it could be a safer alternative to existing therapeutics.

In conclusion, 2-fluoro-N-(4-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)benzamide (CAS No. 1170964-42-7) represents a promising avenue for future drug development. Its unique chemical structure and biological activity align with contemporary research priorities, including targeted therapy and combinatorial chemistry. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in medicinal chemistry and pharmacology.